Cas no 1392210-64-8 ((+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride)
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- trans-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride
- (+/-)-trans-4-(2,3-dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl
- (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride
-
- MDL: MFCD06659286
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006029-1g |
trans-4-(2-Chlorophenyl)pyrrolidine-3-carboxylic acid hydrochloride |
1392210-64-8 | 95% | 1g |
$1,271.02 | 2022-04-02 | |
| TRC | T705345-10mg |
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride |
1392210-64-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T705345-50mg |
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride |
1392210-64-8 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T705345-100mg |
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride |
1392210-64-8 | 100mg |
$ 295.00 | 2022-06-02 | ||
| abcr | AB388678-500 mg |
(+/-)-trans-4-(2,3-Dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl |
1392210-64-8 | 500mg |
€467.00 | 2023-04-25 | ||
| abcr | AB388678-1 g |
(+/-)-trans-4-(2,3-Dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl |
1392210-64-8 | 1g |
€807.00 | 2023-04-25 | ||
| Key Organics Ltd | PS-12405-0.5G |
(±)-trans-4-(2,3-dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl |
1392210-64-8 | >95% | 0.5g |
£351.00 | 2025-02-08 | |
| abcr | AB388678-500mg |
(+/-)-trans-4-(2,3-Dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl; . |
1392210-64-8 | 500mg |
€290.40 | 2025-03-19 | ||
| abcr | AB388678-1g |
(+/-)-trans-4-(2,3-Dichloro-phenyl)-pyrrolidine-3-carboxylic acid-HCl; . |
1392210-64-8 | 1g |
€409.30 | 2025-03-19 | ||
| A2B Chem LLC | AE65274-25mg |
(+/-)-Trans-4-(2,3-dichloro-phenyl)-pyrrolidine-3-carboxylic acid-hcl |
1392210-64-8 | ≥ 98 % (HPLC) | 25mg |
$200.00 | 2024-04-20 |
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride
Introduction to (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride (CAS No. 1392210-64-8)
(+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 1392210-64-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological studies.
The molecular structure of (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride consists of a pyrrolidine core substituted with a 2,3-dichlorophenyl group at the 4-position and a carboxylic acid moiety at the 3-position. This configuration imparts specific electronic and steric properties that are crucial for its biological activity. The presence of chlorine atoms enhances the compound's interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. Research has indicated that derivatives of pyrrolidine exhibit significant potential in this regard. Specifically, studies have shown that compounds with a similar structural framework to (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride can interact with enzymes and receptors involved in pain perception and neuroinflammation.
One of the most compelling aspects of this compound is its ability to serve as a scaffold for drug design. The pyrrolidine ring is a common motif in many bioactive molecules, and modifications to this core structure can lead to the discovery of new therapeutic agents. For instance, recent studies have explored the use of (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride in the development of novel analgesics. These studies have highlighted its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.
The hydrochloride salt form of this compound enhances its pharmacokinetic properties, including solubility and bioavailability. This makes it an attractive candidate for further preclinical and clinical investigations. In vitro studies have demonstrated that (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride can modulate various biological pathways, including those involved in neurotransmitter release and receptor binding.
Moreover, the dichlorophenyl group in the molecule contributes to its unique chemical reactivity. This substituent can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Such interactions are critical for the development of drugs that require precise targeting and high affinity for their intended receptors.
Recent advancements in computational chemistry have also facilitated the study of (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.
In conclusion, (+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.
1392210-64-8 ((+/-)-trans-4-(2,3-Dichloro-Phenyl)-pyrrolidine-3-Carboxylic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)